Cas no 602-64-2 (Anthragallol)

Anthracene brown, water soluble, English Name: 1,2,3-trihydroxyanthraquinone, CAS No.: 602-64-2, molecular formula: c14h8o5, molecular weight: 256.2103.

Anthragallol structure

Product Name:Anthragallol

CAS No:602-64-2

Molecular Formula:C₁₄H₈O₅

Molecular Weight:256.21032

CID:82663

PubChem ID:11768

Anthragallol Properties

Names and Identifiers

- 1,2,3-trihydroxyanthraquinone
- Anthragallol
- 1,2,3-trihydroxyanthracene-9,10-dione
- ANTHRACENE BROWN, WATER SOLUBLE
- ANTHRACENE BROWN
- Anthragallic acid
- Q5413057
- Anthracene Printing Brown
- BDBM50400184
- HY-119840
- CHEMBL192032
- 845J3299E1
- Anthracene Brown FD
- CCRIS 5595
- ANTHRAQUINONE, 1,2,3-TRIHYDROXY-
- AI3-00802
- Alizarin Brown R
- AKOS022507284
- EINECS 210-022-4
- FT-0662242
- 9, 1,2,3-trihydroxy-
- 1,3-Trihydroxy-9,10-anthracenedione
- Chrome Fast Brown FC
- Anthracene Brown FF
- 1,2,3-Trihydroxyanthra-9,10-quinone
- Alizarine Brown HD
- 3,4,10-trihydroxy-2,9-anthraquinone
- Antragallol
- NSC-31754
- Anthraquinone,2,3-trihydroxy-
- NSC31754
- CS-0078110
- CHEBI:2755
- 1,2,3-trihydroxy-9,10-dihydroanthracene-9,10-dione
- Antracromo Brown D
- DTXSID80208946
- PD119402
- NSC 31754
- 1,3,10-trihydroxy-2,9-anthraquinone
- Anthracene Brown WL
- 1,2,3-trihydroxy-9,10-anthraquinone
- 602-64-2
- NS00021241
- Anthracene Brown WH
- UNII-845J3299E1
- ACID BROWN
- 1,3-Trihydroxyanthraquinone
- 1,2,3-Trihydroxy-Anthraquinone
- 3,9,10-trihydroxy-1,2-anthraquinone
- SCHEMBL555230
- Anthracene Brown N
- boc-cys(bzl)-ol
- BRN 2058042
- 1,9,10-trihydroxy-2,3-anthraquinone
- ANTHRAGALLOL [MI]
- Anthracene Brown G
- Anthracene Brown S
- AHKDJQYHVWSRLT-UHFFFAOYSA-N
- Alizarine Brown R
- 4-08-00-03567 (Beilstein Handbook Reference)
- 1,2,3-Trihydroxy-9,10-anthracenedione
- Mitsui Anthracene Brown
- 9,10-Anthracenedione, 1,2,3-trihydroxy-
- 2,3,9-trihydroxy-1,10-anthraquinone
- C.I. 58200
- C.I. Mordant Brown 42
- Anthracene brown
- G67840
- DA-61080
- 1,2,3-Trihydroxyanthraquinone
- anthragallic acid
- 1,2,3-trihydroxy-9,10-anthracenedione
- ANTHRAGALLOL
- MDL： MFCD00019146
- InChIKey： AHKDJQYHVWSRLT-UHFFFAOYSA-N
- Inchi： InChI=1S/C14H8O5/c15-9-5-8-10(14(19)13(9)18)12(17)7-4-2-1-3-6(7)11(8)16/h1-5,15,18-19H
- SMILES： C1=CC=C2C(=C1)C(=O)C3=CC(=C(C(=C3C2=O)O)O)O

Computed Properties

Exact Mass: 256.03700
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 0
Monoisotopic Mass: 256.037173
Heavy Atom Count: 19
Complexity: 407
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.4
Tautomer Count: 32
Surface Charge: 0
Topological Polar Surface Area: 94.8

Experimental Properties

LogP: 1.57880
PSA: 94.83000
Merck: 14,683
Refractive Index: 1.4825 (estimate)
Boiling Point: 359.45°C (rough estimate)
Melting Point: 312-313°
Vapor Pressure: 0.0±1.1 mmHg at 25°C
Flash Point: 241.7±23.8°C
Color/Form: Purple brown powder
Solubility: Soluble in water \ ethanol \ ethylene glycol ether, slightly soluble in acetone
Density: 1.3683 (rough estimate)

Anthragallol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003ODF-100mg	ANTHRACENE BROWN	602-64-2	99%	100mg	$506.00	2024-04-22
A2B Chem LLC	AB70755-100mg	ANTHRACENE BROWN	602-64-2	95%	100mg	$50.00
TRC	A678700-250mg	Anthragallol	602-64-2		250mg	$ 176.00	2023-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1148750-1g	Anthragallol	602-64-2	98%	1g	￥1498.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A96720-5g	Anthragallol	602-64-2	98%	5g	¥4978.0	2021-09-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R023290-1g	Anthragallol	602-64-2	98%	1g	￥1236	2024-05-22
SHENG KE LU SI SHENG WU JI SHU	sc-278707-1 g	Anthracene brown,	602-64-2		1g	￥2,256.00	2023-07-11

Anthragallol Related Literature

1. XLIV.—Reduction products of the hydroxyanthraquinones. Part XI

Edwin John Cross,Arthur George Perkin J. Chem. Soc. 1930 292
2. Rubia tinctorum root extracts: chemical profile and management of type II diabetes mellitus

Enas E. Eltamany,Mohamed S. Nafie,Dina M. Khodeer,Aya H. H. El-Tanahy,Maged S. Abdel-Kader,Jihan M. Badr,Reda F. A. Abdelhameed RSC Adv. 2020 10 24159
3. 270. Chemistry of the Coprosma genus. Part V. The anthraquinone colouring matters from Coprosma acerosa

Lindsay H. Briggs,B. R. Thomas J. Chem. Soc. 1949 1246
4. LXXXIV.—The colouring and other principles contained in chay root. Part II

A. G. Perkin,J. J. Hummel J. Chem. Soc. Trans. 1895 67 817
5. CCCI.—Reduction products of hydroxyanthraquinones. Part III

Arnold Breare,Arthur George Perkin J. Chem. Soc. Trans. 1923 123 2603
6. CCIII.—Methyl ethers of some hydroxyanthraquinones

Arthur George Perkin J. Chem. Soc. Trans. 1907 91 2066
7. CLXXXI.—The migration of the acyl group in partly acylated phenolic compounds. Part II. Synthesis of anthragallol 1 : 2- and 1 : 3-dimethyl ethers

Arthur George Perkin,Charles William Herbert Story J. Chem. Soc. 1929 1399
8. 269. Chemistry of the coprosma genus. Part IV. The non-glycosidic anthraquinone compounds from coprosma lucida

Lindsay H. Briggs,G. A. Nicholls J. Chem. Soc. 1949 1241
9. CCXCI.—The action of thionyl chloride on hydroxyanthraquinones. Part III

Albert Green J. Chem. Soc. 1926 129 2198
10. LXXXVIII.—The colouring and other principles contained in chay root

A. G. Perkin,J. J. Hummel J. Chem. Soc. Trans. 1893 63 1160